Cas no 189893-66-1 (Isoxazole, 3-bromo-5-(2-bromoethyl)-)

• Product Name: Isoxazole, 3-bromo-5-(2-bromoethyl)-
• CAS No: 189893-66-1
• MF: C₅H₅Br₂NO
• MW: 254.907299757004
• CID: 3848444
• PubChem ID: 23218568
• Update Time: 2025-04-22

Isoxazole, 3-bromo-5-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-bromo-5-(2-bromoethyl)-
• 189893-66-1
• 3-bromo-5-(2-bromoethyl)isoxazole
• MFCD32705915
• SCHEMBL8128659
• SY338626

• Inchi： 1S/C5H5Br2NO/c6-2-1-4-3-5(7)8-9-4/h3H,1-2H2
• InChI Key： LNNXQBDNJSGORV-UHFFFAOYSA-N
• SMILES： O1C(CCBr)=CC(Br)=N1

Computed Properties

• Exact Mass: 254.87174Da
• Monoisotopic Mass: 252.87379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų